Cas no 2287310-25-0 (2-Tert-butyloxan-3-one)

• Product Name: 2-Tert-butyloxan-3-one
• CAS No: 2287310-25-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6032489
• PubChem ID: 117987872
• Update Time: 2025-10-30

2-Tert-butyloxan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Tert-butyloxan-3-one
• SCHEMBL16611002
• 2287310-25-0
• EN300-6494613

• Inchi： 1S/C9H16O2/c1-9(2,3)8-7(10)5-4-6-11-8/h8H,4-6H2,1-3H3
• InChI Key： HWLHEXHLYQBKGC-UHFFFAOYSA-N
• SMILES： O1CCCC(C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-Tert-butyloxan-3-one

Introduction to 2-Tert-butyloxan-3-one (CAS No. 2287310-25-0)

2-Tert-butyloxan-3-one, with the CAS number 2287310-25-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a tert-butyl group and an oxan-3-one ring. The tert-butyl group is known for its steric hindrance and stability, making 2-Tert-butyloxan-3-one a valuable intermediate in various chemical reactions and synthetic pathways.

The molecular formula of 2-Tert-butyloxan-3-one is C₉H₁₆O₂, and its molecular weight is approximately 156.21 g/mol. The compound is typically a colorless or white solid at room temperature, with a melting point ranging from 45 to 47°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it highly versatile for use in laboratory settings.

In recent years, 2-Tert-butyloxan-3-one has been the subject of numerous studies due to its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-Tert-butyloxan-3-one can be used to synthesize novel antiviral agents with high efficacy against a range of viral infections, including influenza and coronaviruses.

Beyond its use in antiviral drug development, 2-Tert-butyloxan-3-one has also shown promise in the synthesis of anticancer agents. A research team from the University of California, Los Angeles (UCLA) demonstrated that derivatives of 2-Tert-butyloxan-3-one exhibit potent cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. This finding opens up new avenues for the development of more effective cancer treatments with fewer side effects.

The stability and reactivity of 2-Tert-butyloxan-3-one make it an attractive candidate for use in combinatorial chemistry and high-throughput screening methods. These techniques are crucial for identifying new lead compounds in drug discovery processes. A recent study published in Organic Letters highlighted the use of 2-Tert-butyloxan-3-one in a combinatorial library to identify novel inhibitors of protein-protein interactions, which are often implicated in various diseases.

In addition to its pharmaceutical applications, 2-Tert-butyloxan-3-one has been explored for its potential use in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have investigated the compound's properties as a building block for advanced polymers and functional materials. The tert-butyl group's steric hindrance can influence the mechanical properties and thermal stability of these materials, making them suitable for applications in electronics and nanotechnology.

The synthesis of 2-Tert-butyloxan-3-one typically involves several steps, including the formation of a tert-butyl ether followed by oxidation to form the oxan-3-one ring. Various catalysts and reaction conditions have been optimized to improve yield and purity. A notable method involves the use of environmentally friendly catalysts such as metal-free organocatalysts, which reduce the environmental impact of the synthesis process.

The safety profile of 2-Tert-butyloxan-3-one is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard safety protocols should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood, and ensuring proper disposal of waste materials.

In conclusion, 2-Tert-butyloxan-3-one (CAS No. 2287310-25-0) is a versatile compound with significant potential in various fields, including pharmaceutical research, materials science, and combinatorial chemistry. Its unique molecular structure and favorable properties make it an important intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.